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Compound of Interest

Compound Name: 4-(Acetamidomethyl)benzoic acid

Cat. No.: B111379 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Published: December 24, 2025

This document provides a comprehensive technical overview of 4-(Acetamidomethyl)benzoic
acid (CAS No. 1205-58-9), a substituted aromatic carboxylic acid. This guide details its

chemical structure, physicochemical properties, and safety information. In light of limited

publicly available experimental data, this paper also presents a proposed synthetic pathway

with a detailed experimental protocol and discusses potential areas of biological investigation

based on related compounds.

Chemical Structure and Identifiers
4-(Acetamidomethyl)benzoic acid is a derivative of benzoic acid, featuring an

acetamidomethyl substituent at the para (4-position) of the benzene ring. This structure

combines a carboxylic acid group, an aromatic ring, and an amide functional group, making it a

molecule of interest for further chemical and biological studies.
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Start: 4-(Aminomethyl)benzoic acid

N-Acetylation Reaction
(Stir at 0°C to Room Temp)

Reagents:
- Acetic Anhydride

- Base (e.g., Pyridine or Triethylamine)
- Solvent (e.g., DCM or THF)

Aqueous Workup
(Acidification with HCl)

Purification
(Recrystallization or Chromatography)

Final Product:
4-(Acetamidomethyl)benzoic acid

Click to download full resolution via product page

To cite this document: BenchChem. [A Technical Guide to 4-(Acetamidomethyl)benzoic Acid:
Chemical Properties, Structure, and Synthesis]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b111379#4-acetamidomethyl-benzoic-acid-
chemical-properties-and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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